Cas no 2680606-88-4 (2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid)

• Product Name: 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid
• CAS No: 2680606-88-4
• MF: C₈H₈F₅NO₃
• MW: 261.146039962769
• CID: 6347660
• PubChem ID: 165914123
• Update Time: 2025-10-12

2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4063328
• 2-(3,3-difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid
• 2680606-88-4
• 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid

• Inchi： 1S/C8H8F5NO3/c9-7(10)1-3(2-7)4(5(15)16)14-6(17)8(11,12)13/h3-4H,1-2H2,(H,14,17)(H,15,16)
• InChI Key： AYBNHKYMFMPPRK-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(=O)O)NC(C(F)(F)F)=O)C1)F

Computed Properties

• Exact Mass: 261.04243393g/mol
• Monoisotopic Mass: 261.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid

Recent Advances in the Study of 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680606-88-4)

The compound 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680606-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and trifluoroacetamido functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of novel bioactive molecules. Researchers have successfully utilized 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid as a building block for the development of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. The compound's ability to modulate enzyme activity through its trifluoroacetamido moiety has been a focal point of recent investigations, with several studies highlighting its efficacy in vitro.

In addition to its applications in enzyme inhibition, this compound has also been explored for its potential in targeted drug delivery systems. The difluorocyclobutyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for prodrug formulations. Recent preclinical studies have demonstrated that derivatives of 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid exhibit improved pharmacokinetic profiles, with reduced systemic toxicity and enhanced tissue specificity. These findings underscore the compound's potential in the development of next-generation therapeutics.

Another area of interest is the compound's role in the modulation of metabolic pathways. Researchers have identified that 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid can influence key metabolic enzymes involved in lipid and glucose metabolism. This has opened new avenues for the treatment of metabolic disorders such as diabetes and obesity. Recent in vivo studies have shown that the compound can significantly alter metabolic flux, suggesting its potential as a metabolic modulator in clinical settings.

Despite these promising findings, challenges remain in the optimization of 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid for clinical use. Issues such as scalability of synthesis, long-term stability, and potential off-target effects need to be addressed. Ongoing research is focused on refining the synthetic routes and conducting comprehensive toxicity studies to ensure the compound's safety and efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(3,3-Difluorocyclobutyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680606-88-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse pharmacological properties make it a valuable tool for drug discovery and development. Continued research and innovation are essential to fully realize its therapeutic potential and address the existing challenges in its application.